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Compound of Interest

Compound Name: 4-Vinyl-1,3-dioxolan-2-one

Cat. No.: B1349326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Vinyl-1,3-dioxolan-2-one, a key
component in advanced energy storage solutions. This document details its chemical identity,
physicochemical properties, synthesis, and its critical role as an electrolyte additive in lithium-
ion batteries.

Chemical Identity and Nomenclature

The compound with the common name 4-Vinyl-1,3-dioxolan-2-one is a cyclic carbonate that
has garnered significant attention for its performance-enhancing characteristics in lithium-ion
battery electrolytes.

IUPAC Name: 4-ethenyl-1,3-dioxolan-2-one[1]

Synonyms: Vinyl ethylene carbonate (VEC), 2-Oxo0-4-vinyl-1,3-dioxolane[2][3]

CAS Number: 4427-96-7[4][5]

Molecular Formula: CsHeO3[4][5]

Molecular Weight: 114.10 g/mol [2][3]

Physicochemical and Spectroscopic Data
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A summary of the key physical, chemical, and spectroscopic properties of 4-Vinyl-1,3-
dioxolan-2-one is presented below. This data is crucial for its handling, application, and quality

control.
Property Value
Physical State Colorless liquid[5]
Density 1.188 g/mL at 25 °C[2][5]
Boiling Point 237 °C at 733 mmHg[2]
Flash Point 96.9 °C (closed cup)[2][5]
Refractive Index n20/D 1.45[2]
Solubility Insoluble in water[4]
LogP (n-octanol/water) 0.89[5]
Storage Temperature 2-8°C[2]

Spectroscopic data is available for the characterization of 4-Vinyl-1,3-dioxolan-2-one,
including *H NMR, 13C NMR, Vapor Phase IR, and Mass Spectrometry (GC-MS).[6]

Synthesis Protocols

Multiple synthetic routes for 4-Vinyl-1,3-dioxolan-2-one have been reported. A common
method involves the reaction of ethylene carbonate with a chlorinating agent, followed by an
elimination reaction.

Example Synthetic Protocol:

o Chlorination of Ethylene Carbonate: Ethylene carbonate is reacted with a chlorinating agent
such as sulfuryl chloride or chlorine under UV light irradiation to produce ethylene carbonate
monochloride.

e Elimination Reaction: The resulting ethylene carbonate monochloride is then subjected to an
elimination reaction using a base, such as triethylamine, to yield 4-Vinyl-1,3-dioxolan-2-

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1349326?utm_src=pdf-body
https://www.benchchem.com/product/b1349326?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-vinyl-1-3-dioxolan-2-one.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/496820
https://www.chemicalbook.com/msds/4-vinyl-1-3-dioxolan-2-one.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/496820
https://www.sigmaaldrich.com/US/en/product/aldrich/496820
https://www.chemicalbook.com/msds/4-vinyl-1-3-dioxolan-2-one.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/496820
https://www.chembk.com/en/chem/4-Vinyl-1,3-dioxolan-2-one
https://www.chemicalbook.com/msds/4-vinyl-1-3-dioxolan-2-one.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/496820
https://www.benchchem.com/product/b1349326?utm_src=pdf-body
https://spectrabase.com/compound/IjovmPW9p6w
https://www.benchchem.com/product/b1349326?utm_src=pdf-body
https://www.benchchem.com/product/b1349326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

one. The reaction is typically carried out in a suitable solvent like ethyl acetate or dimethyl
carbonate.

 Purification: The crude product is purified by filtration to remove the salt byproduct, followed
by distillation under reduced pressure to obtain the final high-purity product. A polymerization
inhibitor is often added during distillation.

Role in Lithium-lon Batteries: SElI Formation

4-Vinyl-1,3-dioxolan-2-one is a highly effective electrolyte additive that significantly improves
the performance and lifespan of lithium-ion batteries. Its primary function is to form a stable and
robust Solid Electrolyte Interphase (SEI) on the surface of the anode, particularly graphite
anodes.

The vinyl group in the molecule facilitates its polymerization on the electrode surface.[7] This
process occurs at a higher reduction potential than the electrolyte solvents, leading to the
formation of a protective film that prevents the continuous decomposition of the electrolyte. This
stable SEI layer is ionically conductive, allowing for the passage of Li* ions, but electronically
insulating, thus preventing further reductive decomposition of the electrolyte. The formation of
this stable SEI leads to improved cycling stability and efficiency of the battery.[8]

Experimental Workflows and Signaling Pathways

The mechanism of SEI formation by 4-Vinyl-1,3-dioxolan-2-one on a graphite anode in a
lithium-ion battery can be visualized as a multi-step process.
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Caption: SEI formation mechanism of VEC on a graphite anode.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-Vinyl-1,3-
dioxolan-2-one (VEC)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349326#4-vinyl-1-3-dioxolan-2-one-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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